
Fomentariol: A Technical Guide to its Structure,
Chemical Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Fomentariol

CAS No.: 53948-12-2

Cat. No.: B12762218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fomentariol, a natural benzotropolone derivative isolated from the medicinal mushroom

Fomes fomentarius, is emerging as a compound of significant interest in pharmaceutical

research.[1][2] Its potential as an antidiabetic agent, coupled with anti-inflammatory and

antioxidant properties, positions it as a promising candidate for further investigation and drug

development.[1][3][4] This technical guide provides a comprehensive overview of the structural

and chemical properties of fomentariol, detailed experimental protocols for its isolation and

characterization, and an exploration of its known biological activities and associated signaling

pathways. All quantitative data are presented in structured tables for ease of reference, and

key processes are visualized through detailed diagrams.

Chemical Structure and Properties
Fomentariol (IUPAC Name: 2,3,4,6-tetrahydroxy-1,7-bis[(E)-3-hydroxyprop-1-

enyl]benzo[5]annulen-5-one) is a moderately polar substance.[1][6] Its molecular structure is

characterized by a benzotropolone core.
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Table 1: Chemical and Physical Properties of Fomentariol

Property Value Source

Molecular Formula C₁₇H₁₆O₇ [5]

Molecular Weight 332.3 g/mol [5]

Exact Mass 332.08960285 Da [1][5]

Monoisotopic Mass 332.08960285 Da [5]

CAS Number 53948-12-2 [5]

Appearance Not specified in results

Melting Point Not specified in results

Solubility Soluble in methanol-d4 [1]

Table 2: Spectroscopic Data for Fomentariol

Spectroscopic Technique Key Data Points Source

¹H NMR (in methanol-d4)

Signal at 4.35 ppm is well-

separated and can be used for

quantification.

[1]

UPLC-HRMS

Detected as [M-H]⁻ ion with an

exact mass of m/z 331.0820 in

negative ionization mode.

[1][6]

UV-Vis
Detection performed at 326

nm.
[1]

Experimental Protocols
Extraction of Fomentariol from Fomes fomentarius
This protocol describes a rapid, single-step extraction method using ethanol.[1][6]
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Sample Preparation: The fungal material of Fomes fomentarius is first chopped into smaller

pieces.[1]

Extraction: The chopped fungal material is added to ethanol (99.5%) and incubated for 24

hours at room temperature.[1] For larger scale extraction, 1 gram of fungal material can be

mixed with 15 mL of absolute ethanol and shaken continuously for 12 hours at room

temperature.[3]

Filtration: The resulting extract is then filtered through paper to remove solid fungal debris.[1]

Solvent Evaporation: The solvent is evaporated from the filtrate, which can be done by

leaving it overnight at room temperature or using a rotary evaporator to obtain a dry extract.

[1][3]

Reconstitution: The dry extract is reconstituted in a solvent mixture of acetonitrile and water

(50:50, v/v) and filtered through a 0.22 µm nylon filter before analysis or purification.[1]

Isolation and Purification by Semipreparative HPLC
This method is used for the isolation and purification of fomentariol from the ethanolic extract.

[1][2]

HPLC System: A Dionex Ultimate 3000 HPLC system equipped with a PDA detector is

utilized.[1]

Column: A Hypersil Gold semipreparative HPLC column (5 µm, 150 × 10 mm) is used for

separation.[1]

Mobile Phase: The mobile phase consists of two solvents: Acetonitrile (A) and 0.1% formic

acid in water (B).[1]

Gradient Elution: The gradient starts with 95% B, which is decreased to 5% B over 13

minutes. It is then returned to the initial 95% B in 0.05 minutes, followed by a re-equilibration

period, making the total run time 15 minutes.[1]

Flow Rate: The flow rate is maintained at 2 mL·min⁻¹.[1]

Injection Volume: An injection volume of 100 μL is used.[1]
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Detection: Detection is performed at 326 nm, and UV-Vis spectra of the major peaks are

recorded.[1]

Fraction Collection: Fractions containing fomentariol are collected between 9.3 and 10

minutes.[1]

Characterization and Quantification
High-resolution mass spectrometry is used to confirm the presence and determine the exact

mass of fomentariol.[1]

Instrumentation: A UPLC system coupled with a high-resolution mass spectrometer.

Ionization Mode: Higher signal intensity for fomentariol is obtained in the negative ionization

mode.[1]

Mass Analysis: The exact mass of the [M-H]⁻ ion is measured. For fomentariol, this is m/z

331.0820.[1][6] Collision-induced dissociation at 15 V can be used to generate product ion

spectra for structural confirmation.[1]

Quantitative NMR (qNMR) is employed to determine the purity and amount of isolated

fomentariol.[1]

Sample Preparation: The purified fomentariol fraction is dried (e.g., using a Rotavapor) and

the dry sample is dissolved in methanol-d4 (99.9%).[1]

Internal Standard: A known amount of an internal standard, such as toluene, is added.[1]

NMR Spectrometer: Spectra are recorded on a 400 MHz NMR spectrometer.[1]

Quantification: The amount of fomentariol is calculated by comparing the integral of a

specific, well-separated proton signal of fomentariol (at 4.28–4.36 ppm) to the integral of a

signal from the internal standard (e.g., toluene at 2.29–2.35 ppm).[1]

Biological Activity and Signaling Pathways
Fomentariol has demonstrated notable biological activities, particularly in the context of

metabolic diseases and inflammation.
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Antidiabetic Effects
Recent studies have highlighted fomentariol as a potent inhibitor of key enzymes involved in

carbohydrate metabolism, suggesting its potential as an antidiabetic agent.[3][4]

α-Glucosidase Inhibition: Fomentariol has been shown to be a potent inhibitor of α-

glucosidase, with a higher inhibitory activity than the established drug acarbose.[3][4] This

enzyme is located in the brush border of the small intestine and is responsible for breaking

down complex carbohydrates into glucose. Its inhibition slows down glucose absorption,

thereby reducing postprandial hyperglycemia.

DPP-4 Inhibition: Fomentariol also inhibits dipeptidyl peptidase-4 (DPP-4), an enzyme that

inactivates incretin hormones like GLP-1.[3][4] By inhibiting DPP-4, fomentariol can

increase the levels of active GLP-1, which in turn stimulates insulin secretion and

suppresses glucagon release in a glucose-dependent manner.

Anti-inflammatory Activity
Fomentariol has been reported to exhibit anti-inflammatory properties by suppressing the

activation of the signal transducer and activator of transcription 3 (STAT3).[4] It has also been

shown to modulate inflammatory responses induced by lipopolysaccharides in macrophages.

[7]
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Caption: Experimental workflow for the extraction, isolation, and characterization of

Fomentariol.
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Caption: Proposed signaling pathway for the antidiabetic effects of Fomentariol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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